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Executive Summary
Rubidium-87 (⁸⁷Rb) is a primordial radionuclide of significant interest, primarily due to its

application in geochronology through the Rubidium-Strontium (Rb-Sr) dating method.[1] This

document provides a comprehensive overview of the fundamental decay properties of ⁸⁷Rb,

details the experimental methodologies used to determine these characteristics, and presents

the information in a format accessible to a technical audience. The long half-life and low decay

energy of ⁸⁷Rb present unique challenges in its measurement, leading to a history of varied

results and ongoing refinement of its decay constant.[2]

Fundamental Decay Properties
Rubidium-87 undergoes a single-step beta decay (β⁻) process, transforming into the stable

isotope Strontium-87 (⁸⁷Sr).[2][3] In this process, a neutron within the ⁸⁷Rb nucleus is

converted into a proton, emitting an electron (beta particle) and an electron antineutrino.[2] The

decay is characterized by a very long half-life, making it suitable for dating geological samples

that are billions of years old.[4]

The decay equation is as follows: ⁸⁷₃₇Rb → ⁸⁷₃₈Sr + e⁻ + ν̅ₑ
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The key quantitative properties of Rubidium-87 decay are summarized in the table below. It is

important to note that the precise value of the half-life and decay constant has been a subject

of study and refinement over decades, with different experimental approaches yielding slightly

different results.[2]

Property Value Notes

Half-Life (T½) 4.97(3) x 10¹⁰ years

A consensus value; other

values like 48.8 x 10⁹ years

are also commonly cited.[5][6]

Decay Constant (λ) 1.42 x 10⁻¹¹ yr⁻¹

Adopted by international

convention, corresponding to a

half-life of 48.8 Byr.[2]

1.393 ± 0.004 × 10⁻¹¹ yr⁻¹

Determined by comparison

with U-Pb dating,

corresponding to a half-life of

49.76 Byr.[7]

Decay Mode Beta Minus (β⁻) 100% probability.[5]

Daughter Nuclide Strontium-87 (⁸⁷Sr) Stable isotope.[8]

Decay Energy (Q-value) 0.283 MeV (283 keV)

This total energy is shared

between the beta particle and

the antineutrino.[9]

Spin and Parity (Jπ) 3/2-
Nuclear angular momentum

and parity.[5]

Natural Abundance ~27.83%

Natural rubidium consists of

two isotopes: stable ⁸⁵Rb and

radioactive ⁸⁷Rb.[6]

Visualized Decay Scheme and Workflows
Rubidium-87 Decay Scheme
The beta decay of ⁸⁷Rb is a direct, single-step process to the ground state of ⁸⁷Sr.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1240521?utm_src=pdf-body
https://answersresearchjournal.org/radioisotope-decay-rubidium-87/
https://www.chemlin.org/isotope/rubidium-87
https://wwwrcamnl.wr.usgs.gov/isoig/period/rb_iig.html
https://answersresearchjournal.org/radioisotope-decay-rubidium-87/
https://www.researchgate.net/publication/251556869_Evaluation_of_the_87Rb_decay_constant_by_age_comparison_against_the_U-Pb_system
https://www.chemlin.org/isotope/rubidium-87
https://en.wikipedia.org/wiki/Isotopes_of_rubidium
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Rb87
https://www.chemlin.org/isotope/rubidium-87
https://wwwrcamnl.wr.usgs.gov/isoig/period/rb_iig.html
https://www.benchchem.com/product/b1240521?utm_src=pdf-body
https://answersresearchjournal.org/radioisotope-decay-rubidium-87/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


⁸⁷Rb (Z=37, N=50)
Jπ = 3/2-

⁸⁷Sr (Z=38, N=49)
Jπ = 9/2+

 β⁻, ν̅ₑ 
 T½ ≈ 49 Gyr 
 Q = 283 keV

Click to download full resolution via product page

Diagram of the ⁸⁷Rb beta decay process.

Experimental Methodologies
The determination of the ⁸⁷Rb half-life has historically been approached via three primary

methods: direct counting of emitted beta particles, in-growth experiments measuring the

accumulation of the daughter product ⁸⁷Sr, and geological comparisons against other

radiometric systems.[2]

This method involves directly measuring the rate of beta particle emission from a known

quantity of ⁸⁷Rb. A significant challenge is the low energy of many emitted beta particles, which

can be absorbed within the sample itself (self-absorption), preventing detection.[2] Techniques

like liquid scintillation counting and the use of 4π proportional counters with very thin sources

are employed to mitigate this issue.[2][10]
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Sample Preparation

Beta Counting

Data Analysis

arrow Prepare thin ⁸⁷Rb source
(e.g., < 5 µg/cm²)

Use 4π proportional counter
or liquid scintillation

Measure activity (counts/sec)
for various source thicknesses

Extrapolate count rate
to zero source thickness

Calculate decay constant (λ)
and half-life (T½)

Click to download full resolution via product page

Workflow for the direct counting method.

The in-growth method is a conceptually straightforward approach where a highly purified

sample of a rubidium compound is stored for a long, precisely known period (e.g., decades).

[11] After this period, the quantity of the daughter nuclide, ⁸⁷Sr, that has accumulated is

measured using mass spectrometry.[2]
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Time t=0

Accumulation Period

Time t=final

arrow Purify Rb sample to remove
initial Sr

Measure initial ⁸⁷Rb quantity
and residual ⁸⁷Sr

Store sample for a known,
long duration (t >> 1 year)

Measure accumulated ⁸⁷Sr
via mass spectrometry

Calculate decay constant (λ)
from ⁸⁷Sr ingrowth

Click to download full resolution via product page

Workflow for the in-growth experiment method.

Detailed Experimental Protocols
Protocol for Direct Counting (Conceptual)
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The direct counting of ⁸⁷Rb decay is complicated by the low energy spectrum of the emitted

beta particles.[2]

Source Preparation:

An enriched ⁸⁷Rb compound (e.g., Rubidium Chloride) is used to increase the specific

activity.[10]

Very thin films of the Rb compound are prepared, with thicknesses down to a few

micrograms per square centimeter (µg/cm²), to minimize self-absorption.[2][10]

The source is deposited on a thin backing material.[10]

Counting Apparatus:

A 4π proportional counter is often used, which surrounds the source to detect emissions in

all directions, maximizing geometric efficiency.[10]

Alternatively, liquid scintillation counting is used, where the Rb sample is dissolved in a

scintillator cocktail.[2][12] This method reduces self-absorption as the Rb atoms are

dispersed. However, it requires a low-energy cutoff to distinguish signal from background

noise, necessitating an extrapolation to zero energy.[2]

Data Acquisition and Analysis:

The activity (decay rate) is measured for sources of varying thicknesses.

The measured activity is plotted against the source thickness.

The resulting data is extrapolated to a theoretical source of zero thickness to determine

the true activity without self-absorption effects.[2]

The decay constant (λ) is calculated from the zero-thickness activity and the known

number of ⁸⁷Rb atoms in the source.

Protocol for In-Growth Experiments (Conceptual)
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This method circumvents the challenges of low-energy beta detection by measuring the stable

daughter product.[13]

Initial Sample Preparation and Analysis (t=0):

A known mass of a high-purity rubidium salt (e.g., RbClO₄) is prepared.

Chemical purification processes are employed to remove as much initial strontium as

possible.

A subsample is analyzed using thermal ionization mass spectrometry (TIMS) to precisely

determine the initial amount of ⁸⁷Rb and, critically, the amount of any residual ⁸⁷Sr.[2] This

initial ⁸⁷Sr value is essential for an accurate final calculation.

Accumulation Period:

The bulk of the purified sample is sealed and stored for a precisely recorded period, often

spanning several decades to allow for a measurable amount of ⁸⁷Sr to accumulate.[11]

Final Sample Analysis (t=final):

After the storage period, the sample is retrieved.

The total amount of ⁸⁷Sr now present in the sample is measured with high precision using

mass spectrometry.

The amount of accumulated radiogenic ⁸⁷Sr is determined by subtracting the initial

residual amount from the final measured amount.

The decay constant (λ) is calculated using the ingrowth equation, based on the quantity of

parent ⁸⁷Rb, the quantity of daughter ⁸⁷Sr produced, and the elapsed time.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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